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Compound Name: Mesotrione

Cat. No.: B120641 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, and biological activity of the herbicide mesotrione and its notable

analogues. It is designed to be a valuable resource for researchers, scientists, and

professionals involved in drug development and agrochemical research. This document delves

into the core aspects of mesotrione, including its mechanism of action, detailed experimental

protocols for its synthesis and evaluation, and a comparative analysis of its analogues.

Introduction to Mesotrione
Mesotrione is a selective herbicide belonging to the triketone class of compounds.[1][2] It is

widely used for the control of broadleaf and some grass weeds in crops such as maize.[3][4]

The discovery of mesotrione was inspired by the natural phytotoxin leptospermone, which is

produced by the bottlebrush plant (Callistemon citrinus).[2][5] Mesotrione's herbicidal activity

stems from its ability to inhibit the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD).[2][3]

Molecular Structure and Physicochemical
Properties
Mesotrione, with the IUPAC name 2-[4-(methylsulfonyl)-2-nitrobenzoyl]cyclohexane-1,3-dione,

possesses a unique chemical structure that is central to its biological activity.[1][2] It consists of

a cyclohexane-1,3-dione ring attached to a substituted benzoyl group. The key structural
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features include the triketone moiety, which is crucial for its interaction with the HPPD enzyme,

and the 4-(methylsulfonyl)-2-nitrobenzoyl group, which influences its selectivity and

physicochemical properties.

A comparative summary of the physicochemical properties of mesotrione and its key

analogues—sulcotrione, nitisinone, and the natural product leptospermone—is presented in

Table 1. This data is essential for understanding their environmental fate, bioavailability, and

structure-activity relationships.

Table 1: Physicochemical Properties of Mesotrione and its Analogues

Compoun
d

Molecular
Formula

Molar
Mass (
g/mol )

Melting
Point (°C)

Water
Solubility
(mg/L at
20°C)

pKa logP

Mesotrione
C₁₄H₁₃NO₇

S
339.32 165

1500 (pH

6.9)
3.12 0.11

Sulcotrione
C₁₄H₁₃ClO

₅S
328.8 139 165 2.87 1.5

Nitisinone
C₁₄H₁₀F₃N

O₅
329.23 152-154

Poorly

soluble
~3 2.06-3.13

Leptosper

mone
C₁₅H₂₀O₄ 264.32 123-125 - 4.8 3.2

Data compiled from various sources.[1][6][7][8][9][10]

Mechanism of Action: Inhibition of HPPD and
Carotenoid Biosynthesis
The primary mode of action for mesotrione and its analogues is the inhibition of the 4-

hydroxyphenylpyruvate dioxygenase (HPPD) enzyme.[11][12][13] HPPD is a key enzyme in the

catabolic pathway of tyrosine in plants and animals.[11][12] In plants, the inhibition of HPPD

has a significant downstream effect on two vital biosynthetic pathways: plastoquinone and

carotenoid biosynthesis.[13][14]
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Plastoquinone is an essential cofactor for the enzyme phytoene desaturase, a critical step in

the carotenoid biosynthesis pathway.[15] Carotenoids are pigments that play a crucial role in

protecting chlorophyll from photo-oxidative damage.[14] By inhibiting HPPD, mesotrione
effectively blocks the production of plastoquinone, which in turn halts carotenoid synthesis. The

absence of carotenoids leads to the degradation of chlorophyll, resulting in the characteristic

bleaching or whitening of the treated plant tissues, ultimately leading to plant death.[11][13]

The following diagram illustrates the signaling pathway affected by HPPD inhibitors like

mesotrione.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.mdpi.com/2223-7747/11/17/2269
https://en.wikipedia.org/wiki/Carotenoid
https://www.benchchem.com/product/b120641?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3672397/
https://bioone.org/journals/the-arabidopsis-book/volume-2012/issue-10/tab.0158/Carotenoid-Biosynthesis-in-Arabidopsis-A-Colorful-Pathway/10.1199/tab.0158.pdf
https://www.benchchem.com/product/b120641?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tyrosine 4-Hydroxyphenylpyruvate
(HPPA)

Tyrosine
Aminotransferase Homogentisate

(HGA)
HPPD

Plastoquinone

Biosynthesis
Pathway

Carotenoids

Cofactor for
Phytoene Desaturase

Chlorophyll
Protection

Photo-oxidation Plant Death

Mesotrione
(HPPD Inhibitor) HPPD

Inhibition

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


p-Toluene
sulfonyl chloride

Reaction with alkali metal
sulphite and bicarbonate

p-Toluene alkali
metal sulfinate

Reaction with alkali metal salt
of monochloroacetic acid

p-Methylsulfonyl
toluene

Nitration

2-Nitro-p-methylsulfonyl
toluene

Oxidation and Halogenation

2-Nitro-p-methylsulfonylbenzoyl
halide

Reaction with 1,3-cyclohexanedione

Enol Ester

Rearrangement

Mesotrione

 

Core Structure
(e.g., Triketone)

Structural Modification
(e.g., change substituents)

SAR Analysis

Synthesized Analogues

Biological Assay
(e.g., HPPD Inhibition)

Activity Data
(IC50 / Ki)

Optimized Compound
(Improved Potency/Selectivity)

Iterative Design

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b120641?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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